Cas no 2034614-77-0 (N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(dimethylamino)benzamide)

• Product Name: N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(dimethylamino)benzamide
• CAS No: 2034614-77-0
• MF: C₁₇H₂₀N₆O
• MW: 324.380302429199
• CID: 6203753
• PubChem ID: 91813802
• Update Time: 2025-06-09

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(dimethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• F6445-3428
• 2034614-77-0
• 3-(dimethylamino)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzamide
• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(dimethylamino)benzamide
• 3-(dimethylamino)-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
• AKOS025315594

• Inchi： 1S/C17H20N6O/c1-22(2)15-7-3-6-14(9-15)16(24)18-8-4-5-13-10-19-17-20-12-21-23(17)11-13/h3,6-7,9-12H,4-5,8H2,1-2H3,(H,18,24)
• InChI Key： ZFONPONMVNPTIF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)N(C)C)NCCCC1C=NC2=NC=NN2C=1

Computed Properties

• Exact Mass: 324.16985928g/mol
• Monoisotopic Mass: 324.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(dimethylamino)benzamide

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(dimethylamino)benzamide: A Comprehensive Overview

The compound with CAS No 2034614-77-0, known as N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(dimethylamino)benzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis methods, and recent advancements associated with this compound.

The molecular structure of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(dimethylamino)benzamide comprises a triazolopyrimidine ring system connected to a benzamide moiety via a propyl chain. The presence of the triazolopyrimidine group introduces interesting electronic properties and enhances the molecule's reactivity. Recent studies have highlighted its potential as a building block for advanced materials and drug delivery systems.

One of the key areas of research on this compound involves its application in drug development. The dimethylamino group in the benzamide moiety contributes to the molecule's lipophilicity, making it suitable for targeting specific biological pathways. Researchers have explored its role in inhibiting certain enzymes and receptors, which could lead to novel therapeutic agents for conditions such as cancer and neurodegenerative diseases.

From a synthetic perspective, the preparation of CAS No 2034614-77-0 involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the triazolopyrimidine ring system through condensation reactions. Subsequent steps involve coupling reactions to attach the benzamide group and functionalizing the propyl chain to achieve the desired properties.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Scientists have developed more environmentally friendly methods to synthesize N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(dimethylamino)benzamide, reducing waste and improving yield. These methods often utilize catalytic systems or microwave-assisted reactions to enhance efficiency.

In terms of applications beyond pharmaceuticals, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light efficiently.

The study of CAS No 2034614-77-0 has also led to insights into its interactions with biological systems. Preclinical studies indicate that it exhibits moderate cytotoxicity against certain cancer cell lines while showing selectivity towards specific targets. These findings suggest that further research could unlock its potential as an anticancer agent.

In conclusion, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(dimethylamino)benzamide is a versatile compound with diverse applications across multiple fields. Its unique structure and reactivity make it an intriguing subject for both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in modern chemistry is expected to grow further.